3,3-Dimethyl-4-phenyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

• CAS No.: 84106-26-3
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 3,3-dimethyl-4-phenyl-1-(1,2,4-triazol-1-yl)butan-2-one
• InChI: InChI=1S/C14H17N3O/c1-14(2,8-12-6-4-3-5-7-12)13(18)9-17-11-15-10-16-17/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: XPKKSNIEXSYZMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=CC=C1)C(=O)CN2C=NC=N2

Description

3,3-Dimethyl-4-phenyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one is a useful research compound. Its molecular formula is C14H17N3O and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

74 g (0.29 mol) of 1-bromo-3,3-dimethyl-4-phenylbutan-2-one, 40 g (0.58 mol) of 1,2,4-triazole and 80 g of potassium carbonate are dissolved in 700 ml of acetone, and the solution is heated under reflux for 3 hours. Thereafter, it is allowed to cool and is filtered off under suction from the inorganic residue, and the filtrate is concentrated. The residue is recrystallized from ether. 34.1 g (48.4% of theory) of 3,3-dimethyl-4-phenyl-1-(1,2,4-triazol-1-yl)-butan-2-one of melting point 79° C. are obtained. ##STR25##